Cas no 115509-95-0 (3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2S,3S,4R)-)

• Product Name: 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2S,3S,4R)-
• CAS No: 115509-95-0
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 200688
• PubChem ID: 451998
• Update Time: 2025-04-19

3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2S,3S,4R)-
• 1,4-Dideoxy-1,4-imino-D-tallitol
• SCHEMBL9495785
• 1,4-Dideoxy-1,4-imino-D-mannitol
• 3,4-Pyrrolidinediol, 2-(1,2-dihydroxyethyl)-, [2S-[2a(R*),3b,4b]]-
• 115509-95-0
• (2S,3S,4R)-2-[(1S)-1,2-dihydroxyethyl]pyrrolidine-3,4-diol
• 117770-06-6
• 3,4-Pyrrolidinediol, 2-(1,2-dihydroxyethyl)-, (2S-(2a(R*),3b,4b))-

• Inchi： 1S/C6H13NO4/c8-2-4(10)5-6(11)3(9)1-7-5/h3-11H,1-2H2/t3-,4-,5+,6-/m1/s1
• InChI Key： RVNSAAIWCWTCTJ-ARQDHWQXSA-N
• SMILES： O[C@@H]1[C@@H](CN[C@H]1[C@@H](CO)O)O

Computed Properties

• Exact Mass: 163.08445790g/mol
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 93Ų